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Compound of Interest

Compound Name:
4-(2,6-dipyridin-2-ylpyridin-4-

yl)benzaldehyde

Cat. No.: B144893 Get Quote

CAS Number: 138253-30-2

Synonyms: 4'-(4-formylphenyl)-2,2':6',2''-terpyridine, 4-(2,6-di(pyridin-2-yl)pyridin-4-

yl)benzaldehyde

Introduction
4-(2,2':6',2''-terpyridin-4'-yl)benzaldehyde is a versatile organic compound that belongs to the

family of terpyridines. Terpyridines are a class of tridentate ligands renowned for their strong

and specific coordination to a wide variety of metal ions. This property has established them as

crucial building blocks in the fields of supramolecular chemistry, materials science, and

catalysis. The presence of a benzaldehyde functional group on the terpyridine core of this

particular molecule offers a reactive site for further chemical modifications, making it a valuable

precursor for the synthesis of more complex functional materials and probes for biological

systems.

This technical guide provides an in-depth overview of the synthesis, properties, and

applications of 4-(2,2':6',2''-terpyridin-4'-yl)benzaldehyde, with a focus on its relevance to

researchers, scientists, and drug development professionals.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b144893?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key quantitative data for 4-(2,2':6',2''-terpyridin-4'-yl)benzaldehyde is

presented in the table below. It is important to note that while some data is available for the title

compound, other parameters are predicted or extrapolated from closely related structures.

Property Value Source

CAS Number 138253-30-2 [1][2]

Molecular Formula C22H15N3O [1][3]

Molecular Weight 337.37 g/mol [1][3]

Physical Form
White to pale yellow

powder/solid

Purity Typically >95%

Predicted Boiling Point 525.9 ± 50.0 °C [4][5]

Storage Temperature
Room temperature, in an inert

atmosphere

Solubility

Soluble in chlorinated solvents

(e.g., chloroform,

dichloromethane) and some

polar organic solvents.

General knowledge based on

structure

Spectroscopic Data
Spectroscopic characterization is crucial for the identification and quality control of 4-(2,2':6',2''-

terpyridin-4'-yl)benzaldehyde. Below are representative spectroscopic data.

Technique Data

¹H NMR (400 MHz, CDCl₃)

δ 10.12 (s, 1H), 8.78 (s, 2H), 8.75 (d, 2H), 8.69

(d, 2H), 8.05 (m, 4H), 7.91 (m, 2H), 7.39 (m, 2H)

[6]

UV-Vis Absorption (in CHCl₃) λmax ≈ 283 nm[6]
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Experimental Protocols
The synthesis of 4-(2,2':6',2''-terpyridin-4'-yl)benzaldehyde can be achieved through several

synthetic routes. The most common and established method is the Kröhnke condensation. An

alternative method involves the oxidation of a methyl-substituted precursor.

Synthesis via Kröhnke Condensation
This method involves the reaction of 2-acetylpyridine with 4-formylbenzaldehyde (p-

tolualdehyde) in the presence of a base and an ammonia source.

Reactants:

2-acetylpyridine

4-formylbenzaldehyde

Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

Aqueous ammonia

Ethanol or Polyethylene Glycol (PEG-300) as solvent

Detailed Protocol (Adapted from related syntheses):

To a solution of 4-formylbenzaldehyde (1 equivalent) in ethanol, add 2-acetylpyridine (2

equivalents).

Under stirring, add a solution of potassium hydroxide (2.5 equivalents) in a minimal amount

of water.

Add aqueous ammonia to the reaction mixture.

Stir the reaction at room temperature for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

The reaction initially forms a 1,4-dihydropyridine intermediate, which is subsequently

oxidized in situ to the final terpyridine product.
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Upon completion, the product precipitates from the reaction mixture.

Collect the solid product by filtration and wash with water and ethanol to remove unreacted

starting materials and inorganic salts.

The crude product can be further purified by recrystallization from a suitable solvent system

(e.g., chloroform/methanol) or by column chromatography on silica gel.

Synthesis via Oxidation
This alternative route involves the synthesis of 4'-(4-methylphenyl)-2,2':6',2''-terpyridine

followed by its oxidation to the desired aldehyde.

Step 1: Synthesis of 4'-(4-methylphenyl)-2,2':6',2''-terpyridine

This precursor is synthesized using the Kröhnke methodology by reacting 2-acetylpyridine with

p-tolualdehyde.[7]

Step 2: Oxidation to 4-(2,2':6',2''-terpyridin-4'-yl)benzaldehyde

Reactants:

4'-(4-methylphenyl)-2,2':6',2''-terpyridine

Selenium dioxide (SeO₂)

1,4-dioxane

Water

Detailed Protocol:[6][7]

In a high-pressure autoclave, dissolve 4'-(4-methylphenyl)-2,2':6',2''-terpyridine (1 equivalent)

in 1,4-dioxane.

Add selenium dioxide (approximately 4 equivalents) and a small amount of water.

Heat the sealed autoclave to 200°C for several hours.
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After cooling to room temperature, the crude product is obtained.

Purification is achieved by column chromatography using a mixture of chloroform and

methanol as the eluent.[6]

Applications in Research and Development
The primary application of 4-(2,2':6',2''-terpyridin-4'-yl)benzaldehyde stems from its identity as a

functionalized terpyridine ligand. The terpyridine moiety serves as a robust chelator for a wide

range of metal ions, while the aldehyde group provides a handle for covalent modification.

Ligand for Functional Metal Complexes
The most significant application of this compound is as a ligand in coordination chemistry. The

resulting metal complexes have been explored for a variety of applications:

Luminescent Materials: Ruthenium(II) and other transition metal complexes of terpyridine

derivatives are known for their photoluminescent properties. These properties can be tuned

by modifying the substituents on the terpyridine ligand, making them suitable for applications

in sensors, displays, and molecular probes.

Catalysis: Terpyridine-metal complexes can act as catalysts in various organic

transformations. The well-defined coordination sphere around the metal center allows for

high selectivity and efficiency.

Supramolecular Chemistry: The rigid structure and strong metal-binding affinity of

terpyridines make them ideal building blocks for the construction of complex supramolecular

assemblies, such as metallopolymers and molecular cages.

Precursor for Advanced Materials and Probes
The aldehyde functionality allows for the covalent attachment of this terpyridine unit to other

molecules or surfaces.

Fluorescent Sensors: The aldehyde can be reacted with amines to form Schiff bases, which

can be designed to exhibit changes in their fluorescence upon binding to specific analytes,

such as metal ions. For instance, it can be used to synthesize porphyrin-terpyridine

conjugates for the fluorometric sensing of metal cations.[8]
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Bioconjugation: The aldehyde group can be used to attach the terpyridine moiety to

biomolecules, such as proteins or DNA. The resulting bioconjugates can be used to study

biological processes or for the development of targeted therapeutics. Terpyridine derivatives

have shown potential as anticancer agents, possibly through their interaction with DNA and

the generation of reactive oxygen species.

Surface Modification: The compound can be immobilized on surfaces to create materials with

specific metal-binding or catalytic properties.
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Caption: Synthetic routes to 4-(2,2':6',2''-terpyridin-4'-yl)benzaldehyde.
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Caption: Formation of functional metal complexes and their applications.

Safety Information
Based on available data, 4-(2,2':6',2''-terpyridin-4'-yl)benzaldehyde should be handled with care

in a laboratory setting. Standard personal protective equipment, including safety glasses,

gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated area or

a fume hood.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Conclusion
4-(2,2':6',2''-terpyridin-4'-yl)benzaldehyde is a key synthetic intermediate with significant

potential in materials science and medicinal chemistry. Its robust metal-chelating properties,

combined with a reactive aldehyde group, make it an attractive building block for the design

and synthesis of a wide array of functional molecules and materials. The experimental

protocols provided herein offer reliable methods for its preparation, opening avenues for further

research and development in various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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